Cas no 55947-46-1 (2-Propyne-1-sulfonic acid, sodium salt)

• Product Name: 2-Propyne-1-sulfonic acid, sodium salt
• CAS No: 55947-46-1
• MF: C₃H₃NaO₃S
• MW: 142.108890771866
• MDL: MFCD00084450
• CID: 56872
• PubChem ID: 23673600
• Update Time: 2025-04-18

2-Propyne-1-sulfonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• Sodium Propyne Sulfonate
• 2-Propyne-1-sulfonic acid sodium salt
• Sodium 2-propyne-1-sulphonate
• PS:2-Propyne-1-sulfonic acid sodium salt
• Propargyl sulfonate
• Propynesulfonicacidsodiumsalt
• PS(Propynesulfonic acid sodium salt)
• 1-Propyne-3-sulfonic acid sodium salt
• Calciptriol-d4
• Daivonex-d4
• Dovonex-d4
• MC-903-d4
• sodium prop-2-yne-1-sulfonate
• 2-Propyne-1-sulfonic acid, sodium salt
• propynesulfonic acid sodium salt
• 2-Propyne-1-sulfonic acid, sodium salt (1:1)
• sodium propargyl sulfonate
• BCP18902
• FCH832432
• AK683895
• AKOS006228899
• AVX37M8XKN
• DTXSID10884691
• Sodium propynesulfonate
• EN300-7586972
• Sodium prop-2-yne-1-sulfonate, 20% in water
• CS-0149649
• sodiumprop-2-yne-1-sulfonate
• MFCD08274656
• sodium;prop-2-yne-1-sulfonate
• C3H3NaO3S
• SCHEMBL1177705
• AT26628
• Sodium 2-propyne-1-sulfonate
• W-105538
• 55947-46-1
• EINECS 259-915-0
• FT-0656864
• LDHXNOAOCJXPAH-UHFFFAOYSA-M
• DTXCID001024120
• 20% in water

• MDL： MFCD00084450
• Inchi： 1S/C3H4O3S.Na/c1-2-3-7(4,5)6;/h1H,3H2,(H,4,5,6);/q;+1/p-1
• InChI Key： LDHXNOAOCJXPAH-UHFFFAOYSA-M
• SMILES： S(CC#C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 141.97000
• Monoisotopic Mass: 141.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.04 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: 26 °C
• PSA: 65.58000
• LogP: 0.24560
• Vapor Pressure: No data available

2-Propyne-1-sulfonic acid, sodium salt Security Information

• Signal Word：Warning
• Hazard Statement： H290 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 63-10-20/21/22-36/38-40-48/20/22-68/20/21/22
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids